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Compound of Interest

Compound Name: Iridium trichloride hydrate

Cat. No.: B1316252 Get Quote

Technical Support Center: Managing Iridium
Trichloride Hydrate
This guide provides researchers, scientists, and drug development professionals with essential

information for managing the air and moisture sensitivity of iridium trichloride hydrate
(IrCl₃·xH₂O). Below are frequently asked questions, troubleshooting procedures, and best-

practice protocols to ensure the integrity of the material and the success of your experiments.

Frequently Asked Questions (FAQs)
Q1: What is iridium trichloride hydrate and why is it so sensitive?

A1: Iridium trichloride hydrate is a dark green to black, crystalline solid commonly used as a

precursor for synthesizing iridium catalysts and other organometallic complexes, such as

Vaska's complex.[1][2] Its sensitivity stems from its hygroscopic nature, meaning it readily

absorbs moisture from the atmosphere.[1][2] This can alter its hydration state and chemical

reactivity. Furthermore, it can be sensitive to atmospheric oxygen, potentially leading to

oxidation from the Ir(III) to the Ir(IV) state, which can affect its performance in catalytic

reactions.[3]

Q2: How should I properly store iridium trichloride hydrate?
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A2: To maintain its integrity, iridium trichloride hydrate should be stored in a tightly sealed

container in a cool, dry, and well-ventilated area.[4][5] For optimal protection against air and

moisture, storage in an inert atmosphere, such as in a nitrogen- or argon-filled glovebox or a

desiccator, is strongly recommended.[3] Always ensure the container is securely closed

immediately after use.[6]

Q3: What are the visible signs of degradation or contamination?

A3: Signs of degradation can include a change in color and texture. The hydrated form is

typically a dark green, almost black, crystalline solid.[1][3] The formation of clumps can indicate

moisture absorption. A significant color change may suggest a change in oxidation state or

hydration level. The anhydrous forms, for instance, are brown or red solids.[1]

Q4: My iridium trichloride hydrate won't dissolve in water. What is the problem?

A4: Iridium trichloride hydrate is soluble in water, forming a dark green, acidic solution.[7][8]

If you are experiencing insolubility, it is highly likely that you have the anhydrous form (IrCl₃),

which is insoluble in water.[1][3] The trihydrate can convert to the anhydrous form upon heating

to 200 °C.[1]

Q5: My reaction yield is lower than expected. Could the quality of the iridium precursor be the

cause?

A5: Yes, the quality of the iridium trichloride hydrate is critical. Low yields or reaction failures

can be caused by partial oxidation of the Ir(III) center, an incorrect hydration state, or the

presence of impurities.[9] Using a degraded precursor can lead to inconsistent and non-

reproducible results. It is crucial to handle the material under an inert atmosphere to prevent

degradation.
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Problem Possible Cause(s) Recommended Solution(s)

Inconsistent Reaction Results

- The material has absorbed

moisture, changing its effective

molecular weight.- Partial

oxidation of Ir(III) to Ir(IV).[3]-

Incomplete dissolution.

- Handle and weigh the

compound in a glovebox or

under a stream of inert gas.-

Use a fresh, properly stored

batch of the reagent.- Ensure

complete dissolution before

proceeding with the reaction;

gentle heating or extended

stirring may be necessary.

Material is Clumped or

Appears Wet

- Improper storage has led to

significant moisture absorption.

[2]

- Do not use the material for

sensitive reactions. While

drying under vacuum may

remove excess water, the

exact hydration state will be

unknown. It is safer to use a

new, unopened container.

Compound Appears Brownish

or Reddish

- The material may be the

anhydrous form of iridium

trichloride, which has a

different solubility and

reactivity profile.[1]

- Confirm the product

specification. The anhydrous

form is insoluble in water.[3] If

the hydrate is required, obtain

a new supply. The hydrate can

be synthesized by heating

hydrated iridium(III) oxide with

hydrochloric acid.[1][3]

Unexpected Side Products

- The precursor has degraded,

leading to different reactive

species.- Incompatible

materials are present. The

compound is incompatible with

strong oxidizing agents,

alkalis, and some organic

solvents.[4]

- Verify the purity of your

starting material. If possible,

analyze a sample for iridium

content and oxidation state.-

Review all reagents and

solvents to ensure

compatibility.[4]
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Data Presentation
Table 1: Physical and Chemical Properties of Iridium Trichloride Hydrate

Property Value Reference(s)

Molecular Formula IrCl₃·xH₂O [2][10]

Molecular Weight
298.58 g/mol (anhydrous

basis)
[1]

Appearance
Dark green to black

hygroscopic crystals or lumps
[1][2][11]

Density ~5.3 g/mL at 25 °C [1][2]

Melting Point 763 °C (decomposes) [1][11]

Solubility Soluble in water [1][8]

Table 2: Typical Quality Specifications

Parameter Specification Reference(s)

Assay ≥ 99.9% (trace metals basis) [2]

Impurities
≤ 1500.0 ppm (Total Trace

Metals)

Experimental Protocols and Workflows
Protocol 1: Standard Handling and Weighing Procedure
(Inert Atmosphere)
This protocol outlines the best practice for handling air- and moisture-sensitive iridium
trichloride hydrate.

Preparation: Place the sealed container of iridium trichloride hydrate, along with all

necessary spatulas, weigh boats, and vials, inside an inert atmosphere glovebox. Purge the

glovebox for at least 15-20 minutes to ensure a dry, oxygen-free environment.
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Equilibration: Allow the container to equilibrate to the glovebox atmosphere's temperature for

at least 30 minutes before opening to prevent condensation.

Weighing: Carefully open the container inside the glovebox. Using a clean, dry spatula,

promptly weigh the desired amount of the dark green solid into a pre-tared vial or weigh

boat.

Sealing: Immediately and tightly seal the main stock container of iridium trichloride
hydrate.

Dissolution: If the experiment requires a solution, add a pre-deoxygenated solvent to the vial

containing the weighed sample inside the glovebox. Seal the vial before removing it from the

glovebox.

Cleanup: Clean all equipment according to standard laboratory procedures.
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Caption: Workflow for handling sensitive iridium trichloride hydrate.
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Protocol 2: Quality Assessment - Visual Inspection and
Solubility Test
This is a quick qualitative check that can be performed before a reaction.

Visual Inspection: In an inert atmosphere, observe the material's appearance. It should be a

free-flowing, dark green to black crystalline solid.[1][11] Note any clumping or discoloration

(e.g., brownish tints).

Solubility Test: Weigh a small amount of the material (e.g., 5-10 mg) into a vial.

Solvent Addition: Add a small volume of deionized water (e.g., 1 mL).

Observation: The material should readily dissolve to give a clear, dark green solution.[7] If

the material does not dissolve or forms a suspension, it is likely the anhydrous form or has

significantly degraded.[3]
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Caption: Troubleshooting logic for assessing material quality.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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